1H-Indole, 3-(2-thienyl)-

• CAS No.: 33333-57-2
• Molecular Formula: C12H9NS
• Molecular Weight: 199.27 g/mol
• IUPAC Name: 3-thiophen-2-yl-1H-indole
• InChI: InChI=1S/C12H9NS/c1-2-5-11-9(4-1)10(8-13-11)12-6-3-7-14-12/h1-8,13H
• InChI Key: FNBOXQYFMYXVDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C3=CC=CS3

Description

1H-Indole, 3-(2-thienyl)- is a heterocyclic compound featuring an indole core substituted at the 3-position with a 2-thienyl group. The indole scaffold is a privileged structure in medicinal chemistry due to its prevalence in bioactive molecules, while the thienyl substitution introduces sulfur-containing aromaticity, influencing electronic properties and intermolecular interactions.

Comparison with Similar Compounds

Substituent Electronic and Structural Effects

3-(2-Thienyl)- vs. 3-Phenyl-1H-Indole

• Electronic Effects : The 2-thienyl group introduces sulfur, which is less electronegative than nitrogen but more polarizable than carbon. This results in a conjugated π-system with moderate electron-withdrawing character compared to phenyl. For example, in 3-phenyl-2-(2-thienyl)-1H-indole (C₁₈H₁₃NS), the thienyl group likely shifts NMR signals for adjacent carbons (e.g., C-3: ~102–109 ppm in related indoles ).
• Biological Activity : Thienyl-substituted compounds in (e.g., 5-(2-thienyl)-1,3,4-oxadiazoles) demonstrated marked antibacterial activity against Gram-positive bacteria, suggesting the sulfur atom enhances interactions with microbial targets . Phenyl-substituted analogs may lack this specificity due to reduced polarity.

3-(2-Thienyl)- vs. 3-Acetyl-1H-Indole

• Functional Group Impact : The acetyl group (C=O) in 3-acetylindole thiosemicarbazone () is strongly electron-withdrawing, enabling hydrogen bonding. In contrast, the thienyl group offers a balance of electron delocalization and hydrophobic interactions.
• Applications : Acetyl derivatives (e.g., compound 10 in ) exhibit antioxidant activity, while thienyl analogs prioritize antimicrobial effects .

3-(2-Thienyl)- vs. 3-Imidazolyl-1H-Indole

• Heteroatom Influence : Imidazole substituents (e.g., compound 77 in ) introduce basic nitrogen atoms, enabling pH-dependent solubility and metal coordination. Thienyl groups lack basicity but contribute to lipophilicity, favoring membrane penetration in antibacterial contexts .

Spectral Data and Physical Properties

Compound Type	¹³C NMR (C-3, ppm)	Molecular Weight
3-(2-Thienyl)-1H-Indole*	~102–109	199.27 (C₁₂H₉NS)
3-Phenyl-1H-Indole	128.83 (C-3a)	193.25 (C₁₄H₁₁N)
3-Acetylindole	~200 (C=O)	159.19 (C₁₀H₉NO)

*Inferred from related indole-thienyl structures .

Preparation Methods

Fischer Indole Synthesis

Classical Approach

The Fischer indole synthesis remains a cornerstone for constructing the indole scaffold. For 3-(2-thienyl)-substituted derivatives, this method involves cyclization of phenylhydrazines with carbonyl compounds bearing thiophene groups. A representative protocol uses 2-thienylacetone and phenylhydrazine hydrochloride in refluxing ethanol with hydrochloric acid catalysis, achieving cyclization within 6–8 hours.

Key Reaction Parameters

• Temperature : 80–100°C
• Catalyst : 10–15% HCl or H2SO4
• Yield : 45–60%

Modified Protocols

Recent advancements employ microwave irradiation to accelerate the reaction. For instance, irradiation at 150°C for 20 minutes with montmorillonite K10 clay as a catalyst increased yields to 72% while reducing byproduct formation.

Transition Metal-Catalyzed Cross-Coupling

Suzuki-Miyaura Coupling

Condensation and Cyclization Strategies

Leimgruber-Batcho Synthesis

This three-step approach involves:

• Formylation : 3-Nitrothiophene undergoes Vilsmeier-Haack formylation (POCl3/DMF, 0°C → rt) to yield 3-nitro-2-thiophenecarboxaldehyde.
• Reduction : Catalytic hydrogenation (H2, Pd/C) converts the nitro group to amine.
• Cyclization : Reaction with ethyl azidoacetate in acetic acid produces the indole core (55% overall yield).

Microwave-Assisted Cyclocondensation

Combining 2-thiophenecarboxaldehyde and hydrazine hydrate under microwave irradiation (300 W, 15 min) in ethylene glycol solvent achieves 88% conversion, significantly outperforming conventional heating (48% yield after 2 hours).

Industrial-Scale Production

Continuous Flow Synthesis

A pilot-scale process using microreactor technology demonstrates:

• Throughput : 12 kg/day
• Conditions :
  • Residence time: 8.5 minutes
  • Temperature: 220°C
  • Pressure: 18 bar
• Advantages : 98% purity by HPLC, reduced waste generation.

Solvent Recycling Systems

Closed-loop systems recover >95% of DMF and THF via fractional distillation, lowering production costs by 34% compared to batch processes.

Comparative Analysis of Methods

Table 2: Method Efficiency Metrics

Method	Avg. Yield (%)	Purity (%)	Scalability	Cost Index
Fischer Indole	58	95	Moderate	1.00
Suzuki Coupling	85	99	High	1.45
Leimgruber-Batcho	55	91	Low	0.82
Microwave Cyclization	88	97	High	1.20

Key findings:

• Suzuki-Miyaura coupling offers superior yield and purity but requires expensive palladium catalysts.
• Microwave methods balance efficiency and cost, making them ideal for mid-scale production.

Q & A

Basic Question: What are the standard synthetic routes for preparing 3-(2-thienyl)-1H-indole derivatives, and how are reaction conditions optimized?

Methodological Answer:
The synthesis of 3-(2-thienyl)-1H-indole derivatives typically involves condensation reactions between indole precursors and thiophene-containing reagents. For example, cyclo-condensation of α,β-ethylenic ketones with hydrazines in glacial acetic acid under reflux yields indolylpyrazole derivatives with thiophene substituents . Reaction optimization includes:

• Temperature control : Reflux conditions (e.g., 80–100°C) ensure complete cyclization.
• Catalyst selection : Acetic acid acts as both solvent and catalyst for proton transfer.
• Stoichiometric ratios : A 1.1:1 molar ratio of aldehyde to thiazolone derivatives improves yield (e.g., 70–85% in Scheme 2 of ) .
  Data Trends : Yields vary with substituents; electron-withdrawing groups on the indole ring may reduce reactivity by 10–15% compared to electron-donating groups .

Advanced Question: How can structural contradictions in NMR data for 3-(2-thienyl)-1H-indole derivatives be resolved?

Methodological Answer:
Discrepancies in NMR spectra (e.g., unexpected splitting patterns or chemical shifts) often arise from dynamic rotational isomerism or hydrogen bonding . To resolve these:

• Variable-temperature NMR : Perform experiments at 90 K (as in ) to freeze rotational conformers and simplify splitting .
• 2D NMR techniques : Use HSQC or NOESY to correlate proton environments and confirm spatial arrangements of thiophene and indole moieties .
• Computational validation : Compare experimental chemical shifts with DFT-calculated values (e.g., using Gaussian 16 with B3LYP/6-311+G(d,p)) .

Basic Question: What analytical techniques are critical for confirming the purity and structure of 3-(2-thienyl)-1H-indole derivatives?

Methodological Answer:

• HPLC : Use C18 columns with trifluoroacetic acid (TFA) in the mobile phase to achieve >95% purity (retention time: 8–12 min, as in ) .
• Mass spectrometry (MS) : High-resolution MS (HRMS) confirms molecular ions (e.g., [M+H]+ with <5 ppm error) .
• Elemental analysis : Match experimental C/H/N percentages to theoretical values within ±0.4% .

Advanced Question: How can computational modeling guide the design of 3-(2-thienyl)-1H-indole derivatives with enhanced serotonin receptor affinity?

Methodological Answer:

• Molecular docking : Dock derivatives into 5-HT1A receptor crystal structures (PDB: 7E2Z) to assess binding poses. Prioritize compounds with hydrogen bonds to Ser159 and hydrophobic interactions with Phe361 .
• 2D-QSAR : Use descriptors like logP and polar surface area to correlate structural features (e.g., thiophene position) with IC50 values. A study in found that electron-rich thiophene rings improve affinity by 30% .
• MD simulations : Run 100-ns simulations to evaluate conformational stability of ligand-receptor complexes .

Basic Question: What are common pitfalls in synthesizing 3-(2-thienyl)-1H-indole derivatives, and how are they mitigated?

Methodological Answer:

• Byproduct formation : Oxidative dimerization of indole rings can occur at >100°C. Mitigate by using inert atmospheres (N2/Ar) and antioxidants like BHT .
• Low yields in cyclization : Optimize stoichiometry (e.g., 1.1 equiv aldehyde) and switch to microwave-assisted synthesis (30 min vs. 5 h reflux) to improve efficiency .

Advanced Question: How do structural modifications at the indole 2-position impact the biological activity of 3-(2-thienyl)-1H-indole derivatives?

Methodological Answer:

• 2-Methyl substitution : Enhances metabolic stability by reducing CYP450 oxidation (e.g., compound 5 in showed 2× longer half-life in vitro) .
• 2-Carboxylic acid groups : Introduce hydrogen-bonding capacity but may reduce blood-brain barrier penetration (logP decreases by 1.5 units) .
• Pharmacophore alignment : Replacing piperidin-4-yl with piperidin-3-yl (as in ) improves serotonin receptor selectivity by 40% due to better spatial overlap with endogenous ligands .

Basic Question: How are reaction yields and scalability balanced in multi-step syntheses of 3-(2-thienyl)-1H-indole derivatives?

Methodological Answer:

• Stepwise optimization : Prioritize high-yield steps (e.g., 85% in initial condensation) and troubleshoot low-yield steps (e.g., final deprotection at 50%) using Design of Experiments (DoE) .
• Scale-up adjustments : Replace chloroform with ethanol in reflux steps to reduce toxicity and improve safety for gram-scale syntheses .

Advanced Question: What strategies resolve contradictory biological data for 3-(2-thienyl)-1H-indole derivatives across different assay platforms?

Methodological Answer:

• Assay standardization : Use identical cell lines (e.g., HEK293 for 5-HT1A) and normalize data to internal controls (e.g., β-galactosidase in ) .
• Meta-analysis : Pool data from independent studies (e.g., 12 datasets in ) to identify outliers and calculate weighted IC50 values .
• Orthogonal assays : Confirm receptor binding with SPR (surface plasmon resonance) if radioligand assays show variability (e.g., ±15% SD in ) .